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Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of cis-3-nonene, an internal
alkene, with terminal alkenes, using 1-nonene as a representative example. The information
presented is supported by established chemical principles and available experimental data to
assist researchers in selecting appropriate substrates and reaction conditions for chemical
synthesis.

Structural Differences

Internal and terminal alkenes exhibit distinct structural features that fundamentally influence
their chemical reactivity. cis-3-Nonene possesses a carbon-carbon double bond within the
carbon chain, with alkyl groups on the same side of the double bond. In contrast, 1-nonene has
its double bond at the end of the carbon chain.
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1-Nonene (Terminal Alkene)

CH2=CH-C7H1s5

cis-3-Nonene (Internal Alkene)

C3H7-CH=CH-CsH11
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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